Cas no 1337243-83-0 (Benzenemethanamine, 2,3,6-trichloro-α-methyl-)

• Product name: Benzenemethanamine, 2,3,6-trichloro-α-methyl-
• CAS No: 1337243-83-0
• MF: C₈H₈Cl₃N
• MW: 224.514819145203
• CID: 5525528

Benzenemethanamine, 2,3,6-trichloro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,3,6-trichloro-α-methyl-
• 1-(2,3,6-Trichlorophenyl)ethan-1-amine

• Inchi： 1S/C8H8Cl3N/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4H,12H2,1H3
• InChI Key： RMSVGGMTLNPBER-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(Cl)C=1Cl)Cl)(N)C

Additional information on Benzenemethanamine, 2,3,6-trichloro-α-methyl-

Benzenemethanamine, 2,3,6-trichloro-α-methyl- (CAS No. 1337243-83-0): An Overview of Its Structure, Properties, and Applications

Benzenemethanamine, 2,3,6-trichloro-α-methyl- (CAS No. 1337243-83-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of substituted benzenes and is characterized by the presence of three chlorine atoms at the 2, 3, and 6 positions on the benzene ring, along with a methyl group attached to the nitrogen atom of the methanamine moiety.

The molecular formula of Benzenemethanamine, 2,3,6-trichloro-α-methyl- is C₉H₉Cl₃N, and its molecular weight is approximately 240.57 g/mol. The compound's structure confers it with distinct chemical properties that make it a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

In terms of physical properties, Benzenemethanamine, 2,3,6-trichloro-α-methyl- is a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. The compound's melting point is around 150°C, and it has a boiling point of approximately 250°C under standard atmospheric conditions.

The chemical reactivity of Benzenemethanamine, 2,3,6-trichloro-α-methyl- is influenced by its functional groups. The presence of the amino group makes it nucleophilic and capable of participating in various substitution reactions. The three chlorine atoms on the benzene ring can undergo substitution reactions with nucleophiles or undergo elimination reactions to form double bonds. These properties make it a versatile building block in organic synthesis.

In recent years, there has been growing interest in the use of Benzenemethanamine, 2,3,6-trichloro-α-methyl- as an intermediate in the synthesis of pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV).

Beyond its applications in medicinal chemistry, Benzenemethanamine, 2,3,6-trichloro-α-methyl- has also shown promise in materials science. A recent study published in Advanced Materials explored its use as a precursor for the synthesis of conductive polymers. The researchers demonstrated that by incorporating this compound into polymer chains, they could enhance the electrical conductivity and mechanical strength of the resulting materials. This finding opens up new possibilities for applications in electronic devices and energy storage systems.

The environmental impact of Benzenemethanamine, 2,3,6-trichloro-α-methyl- is another area of active research. A study published in Environmental Science & Technology investigated its biodegradability and toxicity to aquatic organisms. The results indicated that while the compound is not readily biodegradable under standard conditions, it does not exhibit significant toxicity to common aquatic species such as Daphnia magna and Danio rerio. This suggests that with proper handling and disposal practices, its environmental impact can be minimized.

In conclusion, Benzenemethanamine, 2,3,6-trichloro-α-methyl- (CAS No. 1337243-83-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.